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Abstract
Methyl isobutyrate (methyl 2-methylpropanoate) is an ester with a characteristic fruity aroma,

finding applications as a flavoring agent, solvent, and intermediate in organic synthesis. This

document provides a comprehensive overview of the discovery, history, and key experimental

protocols related to methyl isobutyrate. It includes a detailed historical context, a thorough

examination of its synthesis, tabulated quantitative data, and diagrams of relevant chemical

pathways and experimental workflows.

Introduction
Methyl isobutyrate, with the chemical formula C₅H₁₀O₂, is the methyl ester of isobutyric acid.[1]

It is a colorless liquid known for its pleasant, fruity scent reminiscent of apples and apricots.[2]

This compound is found naturally in various fruits such as strawberries, pineapple, and papaya,

and is also produced synthetically for a wide range of industrial applications.[3] Its utility spans

the flavor and fragrance industry, where it is used to impart fruity notes, to the chemical

industry, where it serves as a solvent and a precursor for the synthesis of other organic

compounds.[2][4]
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While a singular, definitive moment of discovery for methyl isobutyrate is not well-documented,

its history is intrinsically linked to the broader development of organic chemistry in the 19th

century, particularly the study of carboxylic acids and the development of esterification

reactions.

The journey to methyl isobutyrate begins with its parent carboxylic acid, isobutyric acid (2-

methylpropanoic acid). Isobutyric acid was first isolated from carob beans (Ceratonia siliqua)

and its structure was elucidated in the mid-19th century. The systematic study of esters,

organic compounds formed from the reaction of an acid and an alcohol, gained significant

momentum during this period. The term "ester" itself was coined by the German chemist

Leopold Gmelin in the first half of the 19th century.[3]

The landmark work of Emil Fischer and Arthur Speier in 1895 on the acid-catalyzed

esterification of carboxylic acids provided a straightforward and efficient method for the

synthesis of a wide variety of esters.[5] This reaction, now known as the Fischer-Speier

esterification, involves heating a carboxylic acid and an alcohol in the presence of a strong acid

catalyst, typically sulfuric acid or hydrochloric acid.[6] Given the availability of isobutyric acid

and methanol, and the simplicity of the Fischer-Speier method, it is highly probable that methyl

isobutyrate was first synthesized around this time as a direct application of this novel and

versatile reaction.

Early investigations into the synthesis and properties of esters were driven by the desire to

understand the fundamental principles of organic reactions and to create new substances with

interesting sensory properties. The fruity aromas of many esters, including methyl isobutyrate,

made them attractive targets for chemists exploring the relationship between chemical structure

and odor.

Physicochemical Properties
A summary of the key physicochemical properties of methyl isobutyrate is presented in the

table below.
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Property Value

Molecular Formula C₅H₁₀O₂

Molecular Weight 102.13 g/mol

CAS Number 547-63-7

Appearance Colorless liquid

Odor Fruity, apple-like

Boiling Point 92-93 °C

Melting Point -84 °C

Density 0.891 g/mL at 25 °C

Solubility in Water Sparingly soluble

Solubility in Organic Solvents Soluble in ethanol, ether

Synthesis of Methyl Isobutyrate
The primary method for both laboratory and industrial-scale synthesis of methyl isobutyrate is

the Fischer-Speier esterification of isobutyric acid with methanol.

Fischer-Speier Esterification
The overall reaction for the Fischer-Speier esterification of isobutyric acid with methanol is as

follows:

(CH₃)₂CHCOOH + CH₃OH ⇌ (CH₃)₂CHCOOCH₃ + H₂O

This is a reversible reaction, and to achieve a high yield of the ester, the equilibrium must be

shifted to the right. This is typically accomplished by using an excess of one of the reactants

(usually the less expensive one, methanol) or by removing one of the products (water) as it is

formed.

A diagram of the Fischer-Speier esterification reaction pathway is provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isobutyric Acid
((CH₃)₂CHCOOH) Protonated Carbonyl+ H⁺

Methanol
(CH₃OH)

Tetrahedral Intermediate+ CH₃OH Protonated Ester- H₂O Methyl Isobutyrate
((CH₃)₂CHCOOCH₃)

- H⁺ H⁺ (catalyst)

Water
(H₂O)

H⁺ (catalyst)
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Reaction

Work-up

Purification

Combine Isobutyric Acid,
Methanol, and H₂SO₄

Heat to Reflux
(2-3 hours)

Cool to Room Temperature

Wash with Water

Wash with 5% NaHCO₃

Wash with Brine

Dry over MgSO₄

Filter

Simple Distillation

Collect Methyl Isobutyrate
(b.p. 92-93 °C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

